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Compound of Interest

Compound Name: Nickel-61

Cat. No.: B084663

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stable isotope Nickel-61 (°:Ni),
detailing its natural abundance, precise isotopic mass, the experimental protocols for their
determination, and its significant applications in research and medicine.

Quantitative Data Summary

The isotopic properties of Nickel-61 are well-characterized, making it a valuable tool in various
scientific disciplines. The following table summarizes the key quantitative data for Nickel-61.

Property Value Unit
Natural Abundance 1.1399 atom %
Isotopic Mass 60.9310579 Da
Nuclear Spin (1) 3/2

Magnetic Moment (u/uN) -0.75002 uN

Experimental Determination of Natural Abundance
and Isotopic Mass
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The precise and accurate determination of the natural abundance and isotopic mass of Nickel-
61 is primarily achieved through mass spectrometry techniques. Thermal lonization Mass
Spectrometry (TIMS) and Inductively Coupled Plasma Mass Spectrometry (ICP-MS) are the
principal methods employed for these measurements.

Methodology: Thermal lonization Mass Spectrometry
(TIMS)

TIMS is a highly sensitive and accurate technique for determining isotope ratios. The general
protocol involves the following steps:

o Sample Preparation: A high-purity nickel sample is dissolved, and the nickel is chemically
separated and purified to eliminate isobaric interferences. For calibration, samples of known
isotopic composition are prepared by mixing isotopically enriched nickel isotopes.

« lonization: The purified nickel sample is deposited onto a metal filament (e.g., rhenium). The
filament is heated in the mass spectrometer's ion source, causing the nickel atoms to ionize.

o Mass Analysis: The generated ions are accelerated into a magnetic field, which separates
them based on their mass-to-charge ratio.

o Detection: The separated ion beams are collected by detectors (e.g., Faraday cups), and the
resulting electrical signals are measured to determine the abundance of each isotope.

o Data Analysis: The measured isotope ratios are corrected for mass fractionation effects
using calibration standards to yield absolute isotopic abundances and the precise isotopic
mass.

Experimental Workflow: Isotope Analysis by Mass
Spectrometry

The logical flow for determining isotopic abundance and mass via mass spectrometry is
illustrated below.
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A generalized workflow for the determination of isotopic abundance and mass using mass
spectrometry.

Applications in Research and Drug Development

The unique nuclear properties of Nickel-61 make it a valuable tool in several advanced
research areas.

Production of Copper-61 for Positron Emission
Tomography (PET)

A significant application of enriched Nickel-61 is in the production of the radioisotope Copper-
61 (°1Cu).[1][2] ®1Cu is a positron-emitting radionuclide used in PET imaging, a non-invasive
diagnostic imaging technique.[1][2] The production is typically achieved through the
61Ni(p,n)®1Cu nuclear reaction, where a target enriched in Nickel-61 is bombarded with protons
in a cyclotron.[1][2] 6*Cu-labeled radiopharmaceuticals are being investigated for tumor and
hypoxia imaging.[1][3]

Signaling Pathway for 2Cu Production

The nuclear reaction and subsequent separation process to obtain 62Cu for medical use can be
visualized as a logical pathway.
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The pathway from an enriched Nickel-61 target to its application in PET imaging via Copper-
61.

Moéssbauer Spectroscopy

Nickel-61 is one of the isotopes that can be used in Mdssbauer spectroscopy, a technique that
probes the local environment of atomic nuclei.[4][5] ®*Ni Mossbauer spectroscopy provides
valuable information on the chemical, magnetic, and structural properties of nickel-containing
materials.[4][5][6] This is particularly relevant in materials science for studying alloys and in
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chemistry for characterizing the electronic structure of nickel complexes.[4][5][6] The technique
has been used to investigate the structure of atomically dispersed NiNx sites in catalysts.[6]

Tracer Studies in Biological Systems

As a stable isotope, Nickel-61 can be used as a tracer in biological and environmental studies
without the concerns associated with radioactivity.[7][8] For instance, it can be used in the
noninvasive measurement of human consumption and absorption of nickel.[7][8] By enriching
biological samples or ecosystems with ®1Ni, researchers can track the uptake, distribution, and
metabolism of nickel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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